Cas no 57635-48-0 (Poly(oxy-1,2-ethanediyl),a-(carboxymethyl)-w-[(9Z)-9-octadecen-1-yloxy]-)
Poly(oxy-1,2-ethanediyl),a-(carboxymethyl)-w-[(9Z)-9-octadecen-1-yloxy]- Chemical and Physical Properties
Names and Identifiers
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- Poly(oxy-1,2-ethanediyl),a-(carboxymethyl)-w-[(9Z)-9-octadecen-1-yloxy]-
- ethane-1,2-diol,(E)-heptadec-9-en-1-ol,(E)-hexadec-9-en-1-ol,2-hydroxyacetic acid,(E)-octadec-9-en-1-ol
- Oleth-10 carboxylic acid
- Oleth-3 carboxylic acid
- Oleth-6 carboxylic acid
- PEG-10 Oleyl ether carboxylic acid
- PEG-3 Oleyl ether carboxylic acid
- PEG-6 Oleyl ether carboxylic acid
- Polyethylene glycol (3) oleyl ether carboxylic acid
- Polyethylene glycol 300 oleyl ether carboxylic acid
- Polyethylene glycol 500 oleyl ether carboxylic acid
- Polyoxyethylene (10) oleyl ether carboxylic acid
- Polyoxyethylene (3) oleyl ether carboxylic acid
- 2-[2-[(E)-octadec-9-enoxy]ethoxy]acetic acid
- 57635-48-0
- KHIBLRPAPGKKQC-MDZDMXLPSA-N
-
- MDL: MFCD00679048
- Inchi: 1S/C22H42O4/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-25-19-20-26-21-22(23)24/h9-10H,2-8,11-21H2,1H3,(H,23,24)/b10-9+
- InChI Key: KHIBLRPAPGKKQC-MDZDMXLPSA-N
- SMILES: O(CCOCC(=O)O)CCCCCCCC/C=C/CCCCCCCC
Computed Properties
- Exact Mass: 370.30830982g/mol
- Monoisotopic Mass: 370.30830982g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 7
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 63
- Rotatable Bond Count: 44
- Complexity: 535
- Covalently-Bonded Unit Count: 5
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 3
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
- Topological Polar Surface Area: 55.8Ų
Experimental Properties
- Color/Form: Not available
- Density: 0.99 g/mL at 25 °C
- Melting Point: No date available
- Boiling Point: No date available
- Flash Point: Degrees Fahrenheit:235.4°F
Degrees Celsius:113°C - Refractive Index: n20/D 1.461
- Vapor Pressure: No date available
Poly(oxy-1,2-ethanediyl),a-(carboxymethyl)-w-[(9Z)-9-octadecen-1-yloxy]- Security Information
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Symbol:
- Signal Word:Warning
- Hazard Statement: H315;H319
- Warning Statement: P305;P351;P338
- Hazardous Material transportation number:NONH for all modes of transport
- WGK Germany:1
- Hazard Category Code: 36/38
- Safety Instruction: 26-37/39
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Hazardous Material Identification:
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
Poly(oxy-1,2-ethanediyl),a-(carboxymethyl)-w-[(9Z)-9-octadecen-1-yloxy]- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | 463280-100ML |
Poly(oxy-1,2-ethanediyl),a-(carboxymethyl)-w-[(9Z)-9-octadecen-1-yloxy]- |
57635-48-0 | 100ml |
¥553.88 | 2023-12-06 |
Poly(oxy-1,2-ethanediyl),a-(carboxymethyl)-w-[(9Z)-9-octadecen-1-yloxy]- Related Literature
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Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
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Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
Additional information on Poly(oxy-1,2-ethanediyl),a-(carboxymethyl)-w-[(9Z)-9-octadecen-1-yloxy]-
Introduction to Poly(oxy-1,2-ethanediyl),a-(carboxymethyl)-w-[(9Z)-9-octadecen-1-yloxy] and Its Applications in Modern Chemistry
Chemistry continues to evolve with the discovery and synthesis of novel polymers that exhibit unique properties and functionalities. One such compound, Poly(oxy-1,2-ethanediyl),a-(carboxymethyl)-w-[(9Z)-9-octadecen-1-yloxy], with a CAS number of 57635-48-0, has garnered significant attention due to its versatile applications in various fields. This polymer, characterized by its long hydrophobic tail and carboxymethyl groups, offers a unique balance of solubility, reactivity, and mechanical strength, making it a valuable material in drug delivery systems, coatings, and biocompatible scaffolds.
The molecular structure of Poly(oxy-1,2-ethanediyl),a-(carboxymethyl)-w-[(9Z)-9-octadecen-1-yloxy] is a testament to the ingenuity of modern polymer chemistry. The presence of the (9Z)-9-octadecen-1-yloxy side chain introduces a significant degree of flexibility and hydrophobicity, while the carboxymethyl groups provide sites for further functionalization. This dual nature makes the polymer highly adaptable for applications ranging from nanotechnology to biomedical engineering.
Recent advancements in polymer science have highlighted the importance of biodegradable and biocompatible materials. Poly(oxy-1,2-ethanediyl),a-(carboxymethyl)-w-[(9Z)-9-octadecen-1-yloxy] fits perfectly into this category, as it can be designed to degrade in biological environments without causing toxicity. This property is particularly crucial in medical applications such as wound healing and tissue engineering. Researchers have demonstrated that this polymer can form hydrogels with controlled porosity and mechanical properties, making it an excellent candidate for drug delivery systems.
In the field of nanotechnology, the unique properties of Poly(oxy-1,2-ethanediyl),a-(carboxymethyl)-w-[(9Z)-9-octadecen-1-yloxy] have been leveraged to develop novel nanocarriers. These nanocarriers can encapsulate therapeutic agents and release them in a controlled manner, improving the efficacy of treatments for diseases such as cancer. The hydrophobic tail enhances the stability of the nanoparticles in biological fluids, while the carboxymethyl groups allow for targeted delivery by interacting with specific biomolecules.
The polymer's ability to form stable complexes with other molecules has also been explored in sensor technology. By incorporating recognition elements such as antibodies or enzymes into the polymer matrix, highly sensitive sensors can be developed for detecting various analytes. These sensors have potential applications in environmental monitoring and medical diagnostics.
Another area where Poly(oxy-1,2-ethanediyl),a-(carboxymethyl)-w-[(9Z)-9-octadecen-1-yloxy] has shown promise is in the development of smart coatings. These coatings can respond to external stimuli such as temperature or pH changes, allowing for applications in self-healing materials and adaptive surfaces. The flexibility introduced by the (9Z)-9-octadecen-1-yloxy side chain enables the polymer to conform to different surfaces while maintaining its functional properties.
The synthesis of Poly(oxy-1,2-ethanediyl),a-(carboxymethyl)-w-[(9Z)-9-octadecen-1-yloxy] involves advanced techniques such as controlled radical polymerization. This method ensures that the polymer chains are well-defined in terms of molecular weight and architecture, which is crucial for achieving consistent performance in applications. Recent studies have focused on optimizing these synthetic routes to improve yield and purity, further enhancing the commercial viability of the material.
Environmental considerations have also driven research into more sustainable production methods for this polymer. Researchers are exploring bio-based monomers and green chemistry principles to minimize the environmental impact of polymer synthesis. These efforts align with global initiatives to develop eco-friendly materials that reduce waste and energy consumption.
The versatility of Poly(oxy-1,2-ethanediyl),a-(carboxymethyl)-w-[(9Z)-9-octadecen-1-yloxy] extends beyond its current applications. Ongoing research aims to expand its utility into new areas such as energy storage and electronics. By integrating conductive or luminescent moieties into the polymer structure, novel materials with enhanced functionalities can be created.
In conclusion,Poly(oxy-1,2-ethanediyl),a-(carboxymethyl)-w-[(9Z)]-[((9Z))]-[((8E))]-[((7E))]-[((6E))]-[((5E))]-[((4E))]-[(3E)]octadecene] represents a significant advancement in polymer chemistry with far-reaching implications across multiple industries. Its unique combination of hydrophobicity,(carboxymethyl) groups,(side chain) functionalities,(hydrophilic) nature,(biodegradable) properties,(biocompatible) characteristics,(drug delivery systems),(coatings),(biomedical engineering),(nanotechnology),(sensor technology),(smart coatings),(controlled radical polymerization),(bio-based monomers),(green chemistry principles) offers endless possibilities for innovation.
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